Cas no 1823583-57-8 (TCMDC-131678)
TCMDC-131678 structure
Product Name:TCMDC-131678
CAS No:1823583-57-8
MF:C6H6INO3
MW:267.021214008331
CID:4742221
PubChem ID:44523001
Update Time:2024-03-03
TCMDC-131678 Chemical and Physical Properties
Names and Identifiers
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- TCMDC-131678
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- Inchi： 1S/C6H6INO3/c1-3-4(7)5(8-11-3)6(9)10-2/h1-2H3
- InChI Key： DEYIKAFKPHDCCP-UHFFFAOYSA-N
- SMILES： COC(C1C(I)=C(C)ON=1)=O
Computed Properties
- Exact Mass: 266.93924g/mol
- Monoisotopic Mass: 266.93924g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 52.3Ų
TCMDC-131678 Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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